Cas no 1806034-67-2 (3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine)
3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine
-
- Inchi: 1S/C8H9F2N3O3/c1-16-5-3-12-6(8(9)10)4(2-11)7(5)13(14)15/h3,8H,2,11H2,1H3
- InChI Key: SSRLJWFMODKXPX-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=C(C(=CN=1)OC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- XLogP3: 0.2
- Topological Polar Surface Area: 94
3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029019899-250mg |
3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine |
1806034-67-2 | 95% | 250mg |
$1,078.00 | 2022-04-01 | |
| Alichem | A029019899-500mg |
3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine |
1806034-67-2 | 95% | 500mg |
$1,668.15 | 2022-04-01 | |
| Alichem | A029019899-1g |
3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine |
1806034-67-2 | 95% | 1g |
$3,068.70 | 2022-04-01 |
3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine
Recent Advances in the Study of 3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine (CAS: 1806034-67-2)
The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine (CAS: 1806034-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent literature highlights the importance of this compound as a versatile scaffold for the development of novel pharmaceuticals. Its structure, characterized by a nitropyridine core with aminomethyl and difluoromethyl substituents, offers opportunities for diverse chemical modifications, making it a valuable intermediate in medicinal chemistry. Studies have demonstrated its potential as a building block for inhibitors targeting various enzymes, including kinases and proteases, which are critical in numerous disease pathways.
One of the key findings in recent research involves the optimization of synthetic routes for 3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient, scalable synthesis method that improves yield and purity, addressing previous challenges in its production. This advancement is expected to facilitate further exploration of its pharmacological properties and accelerate its incorporation into drug development pipelines.
In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity profiles. For instance, in vitro assays have shown that derivatives of this compound exhibit inhibitory effects on specific cancer cell lines, suggesting potential applications in oncology. Furthermore, its unique electronic properties, conferred by the difluoromethyl and nitro groups, make it a candidate for the design of probes and imaging agents in biochemical studies.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives and minimize potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to drive further breakthroughs in this area.
In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine represents a compelling subject of study in contemporary chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to imaging, underscore its potential as a cornerstone in the development of next-generation therapeutics. Continued research and innovation will be essential to unlock its full potential and translate laboratory findings into clinical benefits.
1806034-67-2 (3-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-4-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)